Cas no 1249034-21-6 (1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1249034-21-6
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5701273
• PubChem ID: 62126352
• Update Time: 2025-10-28

1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS011406466
• CS-0284903
• 1249034-21-6
• EN300-1108909
• 1-((1-Ethyl-1h-pyrazol-4-yl)methyl)-1h-1,2,4-triazol-3-amine
• 1-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]-1H-1,2,4-TRIAZOL-3-AMINE
• 1H-1,2,4-Triazol-3-amine, 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-
• 1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H12N6/c1-2-13-4-7(3-11-13)5-14-6-10-8(9)12-14/h3-4,6H,2,5H2,1H3,(H2,9,12)
• InChI Key： NXKJGRNYTGXLQS-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C=N1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 444.4±47.0 °C(Predicted)
• pka: 4.22±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to Compound CAS No. 1249034-21-6: 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine

The compound with CAS No. 1249034-21-6, known as 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring and a triazole ring, both of which are heterocyclic aromatic systems. The presence of these rings, along with the ethyl group and amine functionality, contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine in drug discovery and development. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which enhances its bioavailability and interaction with biological targets. Similarly, the triazole ring is a well-known motif in medicinal chemistry due to its stability and ability to form strong hydrogen bonds. These properties make this compound a promising candidate for various therapeutic applications.

One of the most recent advancements in the study of this compound involves its potential use as an antimicrobial agent. Researchers have found that 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine exhibits significant activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival. Furthermore, the compound has shown low toxicity towards mammalian cells, making it a safer alternative to conventional antibiotics.

In addition to its antimicrobial properties, this compound has also been explored for its anticancer potential. Studies have demonstrated that 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl